Cas no 108980-93-4 (1H-Indole-3-methanol,1-butyl-a-[(dimethylamino)methyl]-)
108980-93-4 structure
Product Name:1H-Indole-3-methanol,1-butyl-a-[(dimethylamino)methyl]-
CAS No:108980-93-4
MF:C16H24N2O
MW:260.374564170837
CID:179971
PubChem ID:60284
Update Time:2025-04-19
1H-Indole-3-methanol,1-butyl-a-[(dimethylamino)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-methanol,1-butyl-a-[(dimethylamino)methyl]-
- 1-(1-butylindol-3-yl)-2-(dimethylamino)ethanol
- DTXSID70910945
- 1-Butyl-alpha-((dimethylamino)methyl)indole-3-methanol
- 108980-93-4
- INDOLE-3-METHANOL, 1-BUTYL-alpha-((DIMETHYLAMINO)METHYL)-
- BRN 0406788
- 1-(1-Butyl-1H-indol-3-yl)-2-(dimethylamino)ethan-1-ol
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- Inchi: 1S/C16H24N2O/c1-4-5-10-18-11-14(16(19)12-17(2)3)13-8-6-7-9-15(13)18/h6-9,11,16,19H,4-5,10,12H2,1-3H3
- InChI Key: HTKVTIBNRKCQHT-UHFFFAOYSA-N
- SMILES: OC(CN(C)C)C1=CN(CCCC)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 260.18902
- Monoisotopic Mass: 260.188863
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.4
- XLogP3: 2.4
Experimental Properties
- Density: 1.04
- Boiling Point: 420.3°C at 760 mmHg
- Flash Point: 208°C
- Refractive Index: 1.549
- PSA: 28.4
- LogP: 3.03640
1H-Indole-3-methanol,1-butyl-a-[(dimethylamino)methyl]- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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